Cas no 1981254-63-0 (4-Chloro-1-(2-methylpropyl)-5-nitropyrazolo[3,4-b]pyridine)

• Product Name: 4-Chloro-1-(2-methylpropyl)-5-nitropyrazolo[3,4-b]pyridine
• CAS No: 1981254-63-0
• MF: C₁₀H₁₁ClN₄O₂
• MW: 254.67294049263
• CID: 5266536
• Update Time: 2025-06-12

4-Chloro-1-(2-methylpropyl)-5-nitropyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(2-methylpropyl)-5-nitro-1H-pyrazolo[3,4-b]pyridine
• 4-Chloro-1-(2-methylpropyl)-5-nitropyrazolo[3,4-b]pyridine
• 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1-(2-methylpropyl)-5-nitro-

• Inchi： 1S/C10H11ClN4O2/c1-6(2)5-14-10-7(3-13-14)9(11)8(4-12-10)15(16)17/h3-4,6H,5H2,1-2H3
• InChI Key： GDQBIVISVLWWQH-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=1C=NN2CC(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 76.5

Additional information on 4-Chloro-1-(2-methylpropyl)-5-nitropyrazolo[3,4-b]pyridine

Introduction to 4-Chloro-1-(2-methylpropyl)-5-nitropyrazolo[3,4-b]pyridine (CAS No. 1981254-63-0)

4-Chloro-1-(2-methylpropyl)-5-nitropyrazolo[3,4-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 1981254-63-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a class of molecules known for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.

The structural framework of 4-Chloro-1-(2-methylpropyl)-5-nitropyrazolo[3,4-b]pyridine incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a chloro substituent at the 4-position and a nitro group at the 5-position enhances its interaction with biological targets, making it a promising candidate for further investigation in drug discovery. Additionally, the 1-(2-methylpropyl) group introduces steric hindrance and lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. Pyrazolo[3,4-b]pyridines have been extensively studied due to their ability to modulate various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The nitro group in 4-Chloro-1-(2-methylpropyl)-5-nitropyrazolo[3,4-b]pyridine can be further functionalized through reduction to an amine or diazotization to introduce additional reactive sites, expanding its potential utility in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The pyrazolo[3,4-b]pyridine core is a versatile building block that can be modified at multiple positions to create structurally diverse analogs with tailored biological activities. Researchers have leveraged this flexibility to develop inhibitors targeting specific disease-related pathways. For example, studies have demonstrated that certain pyrazolo[3,4-b]pyridine derivatives can inhibit Janus kinases (JAKs), which are implicated in inflammatory diseases such as rheumatoid arthritis and psoriasis.

The chloro substituent at the 4-position of 4-Chloro-1-(2-methylpropyl)-5-nitropyrazolo[3,4-b]pyridine plays a crucial role in determining its pharmacokinetic properties. Chloro groups are often found in bioactive molecules due to their ability to enhance binding affinity by participating in hydrogen bonding or van der Waals interactions with biological targets. Additionally, the electron-withdrawing nature of the chloro group can influence the electronic properties of the molecule, affecting its reactivity and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-Chloro-1-(2-methylpropyl)-5-nitropyrazolo[3,4-b]pyridine with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in signal transduction pathways. These virtual screening approaches have streamlined the drug discovery process by identifying promising candidates for further validation.

The nitro group at the 5-position of 4-Chloro-1-(2-methylpropyl)-5-nitropyrazolo[3,4-b]pyridine is another key feature that contributes to its pharmacological potential. Nitro groups can be reduced to amine derivatives under mild conditions, which can alter the electronic distribution and binding properties of the molecule. This transformation has been exploited in developing prodrugs or bioisosteres with improved pharmacokinetic profiles. Furthermore, nitro-containing compounds have been explored for their antimicrobial properties due to their ability to generate reactive oxygen species that damage bacterial cell membranes.

In conclusion,4-Chloro-1-(2-methylpropyl)-5-nitropyrazolo[3,4-b]pyridine (CAS No. 1981254-63-0) represents a fascinating compound with multiple points of modification and interaction with biological systems. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that 4-Chloro-1-(2-methylpropyl)-5-nitropyrazolo[3,4-b]pyridine will play an increasingly important role in pharmaceutical innovation.